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Abstract

7-Isocarapanaubine is a complex indolizine alkaloid belonging to the carapanaubine family of
natural products. First identified as an isomer of carapanaubine, its discovery is intrinsically
linked to the pioneering work on alkaloids isolated from the bark of the South American tree
Aspidosperma carapanauba. This technical guide provides a comprehensive overview of the
discovery, history, and initial characterization of 7-isocarapanaubine, presenting available data
in a structured format for researchers. Due to the limited specific research on 7-
isocarapanaubine itself, this guide draws heavily from the original literature on its parent
compound, carapanaubine, and related alkaloids.

Discovery and History

The story of 7-isocarapanaubine begins with the investigation of the chemical constituents of
Aspidosperma carapanauba, a plant species known to be a rich source of structurally diverse
alkaloids. In the early 1960s, a seminal study led by B. Gilbert resulted in the isolation and
characterization of a new alkaloid named carapanaubine. The findings were published in the
Journal of the American Chemical Society in 1963.

While the primary focus of this initial research was on carapanaubine, the study also alluded to
the presence of isomeric compounds, one of which was later identified as 7-
isocarapanaubine. The initial separation and characterization of these alkaloids were
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challenging due to their structural similarity. The primary method of structural elucidation at the
time was mass spectrometry, which provided crucial information about the molecular weight
and fragmentation patterns of these complex molecules.

Unfortunately, detailed and specific information regarding the independent isolation, structure
elucidation, and biological activity of 7-isocarapanaubine remains scarce in publicly
accessible scientific literature. Most of the available information is tied to the initial discovery of
the carapanaubine alkaloid family as a whole.

Physicochemical and Spectroscopic Data

Quantitative data for 7-isocarapanaubine is limited. The following table summarizes the key
physicochemical properties, primarily sourced from the PubChem database. It is important to
note that much of this data is computed rather than experimentally determined and should be
interpreted with caution.

Property Value Source

Molecular Formula C23H28N206 PubChem

Molecular Weight 428.5 g/mol PubChem
methyl

(1S,4aS,5aS,6S,10aS)-5',6'-
dimethoxy-1-methyl-2'-

IUPAC Name oxospiro[1,4a,5,5a,7,8,10,10a- PubChem
octahydropyrano([3,4-
flindolizine-6,3'-1H-indole]-4-

carboxylate
CAS Number 17391-09-2 PubChem
Appearance Not Reported -
Melting Point Not Reported -
Optical Rotation Not Reported -
Solubility Not Reported -
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Spectroscopic Data:

Detailed experimental spectroscopic data (*H NMR, 13C NMR, IR, MS) for 7-isocarapanaubine
is not readily available in the searched literature. The initial discovery heavily relied on mass
spectrometry for the structural elucidation of the carapanaubine isomers.

Experimental Protocols

Detailed experimental protocols specifically for the isolation of 7-isocarapanaubine are not
available in the reviewed literature. However, based on the general procedures for isolating
alkaloids from Aspidosperma species, a likely workflow can be inferred.

Hypothetical Isolation Workflow
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Caption: A generalized workflow for the isolation of alkaloids from Aspidosperma species.
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Synthesis and Biological Activity
Total Synthesis

To date, a specific total synthesis for 7-isocarapanaubine has not been reported in the
scientific literature. The complex polycyclic structure, featuring multiple stereocenters, presents
a significant synthetic challenge. Synthetic efforts in this area have generally focused on other
related, more biologically active alkaloids.

Biological Activity

There is a lack of specific studies on the biological activity of 7-isocarapanaubine. The
broader class of alkaloids from Aspidosperma species has been investigated for a range of
pharmacological activities, but data for this particular isomer is not available.

Future Directions

The study of 7-isocarapanaubine presents several opportunities for future research. A primary
focus should be on its definitive isolation and complete spectroscopic characterization to
confirm its structure and stereochemistry. Subsequently, a total synthesis would not only
provide access to larger quantities of the material for biological screening but also confirm the
proposed structure. Finally, a thorough investigation of its pharmacological properties is
warranted, given the diverse bioactivities observed in other Aspidosperma alkaloids.

Conclusion

7-Isocarapanaubine remains an enigmatic member of the carapanaubine family of alkaloids.
While its existence was noted during the initial discovery of carapanaubine from Aspidosperma
carapanauba, a detailed scientific exploration of this specific isomer is conspicuously absent
from the available literature. This guide has synthesized the limited available information and
provided a framework based on related compounds. Further research is essential to fully
elucidate the chemical and biological profile of this intriguing natural product.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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